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Introduction

Biotin-PEG7-Maleimide is a heterobifunctional crosslinker that plays a pivotal role in
bioconjugation, a cornerstone of modern biotechnology and drug development. This reagent
seamlessly integrates a biotin moiety for high-affinity binding to streptavidin and avidin, a
maleimide group for specific covalent linkage to sulfhydryl groups, and a polyethylene glycol
(PEG) spacer. The PEG linker, in this case with seven ethylene glycol units, enhances the
solubility and biocompatibility of the resulting conjugate, making it an invaluable tool for
applications ranging from protein labeling and purification to the development of sophisticated
antibody-drug conjugates (ADCs).[1][2] This guide provides a comprehensive overview of the
structure, properties, and experimental protocols associated with Biotin-PEG7-Maleimide.

Core Structure and Properties

Biotin-PEG7-Maleimide is characterized by three key functional components: a biotin head
group, a hydrophilic PEG7 spacer, and a thiol-reactive maleimide group. This unique
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architecture allows for the specific and efficient labeling of proteins, peptides, and other
molecules containing free sulfhydryl groups.

Chemical Structure

The fundamental structure of Biotin-PEG7-Maleimide facilitates its versatile functionality in
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bioconjugation reactions.
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Caption: Functional components of Biotin-PEG7-Maleimide.

Physicochemical Properties

The following table summarizes the key quantitative properties of Biotin-PEG7-Maleimide,
providing essential information for experimental design and execution.

Property Value Reference(s)
Molecular Formula C33H55N5012S [3]

CAS Number 1898221-65-2 [31[4]

Purity =295% [1][2]
Appearance White to off-white solid [5]

N Soluble in DMSO, DMF, and
Solubility [6]
water

Reactivity and Stability

The maleimide group of Biotin-PEG7-Maleimide exhibits high reactivity and selectivity towards
sulfhydryl groups (thiols) present in cysteine residues of proteins and peptides.[7] This reaction,
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a Michael addition, proceeds optimally at a neutral pH range of 6.5-7.5, forming a stable
thioether bond.[8][9][10] It is important to note that at pH values above 7.5, the maleimide
group may exhibit some reactivity towards primary amines, and hydrolysis of the maleimide
ring can also occur.[8]

For optimal stability, Biotin-PEG7-Maleimide should be stored at -20°C in a desiccated
environment.[1][11] Stock solutions, typically prepared in anhydrous DMSO or DMF, can be
stored at -20°C for at least one month.[12]

Experimental Protocols

The following sections provide detailed methodologies for the use of Biotin-PEG7-Maleimide
in common laboratory applications.

Protein Labeling with Biotin-PEG7-Maleimide

This protocol outlines the general steps for labeling a protein with Biotin-PEG7-Maleimide.
The molar ratio of the labeling reagent to the protein may need to be optimized for specific
applications.[13]

Materials:

Protein to be labeled (containing free sulfhydryl groups)

Biotin-PEG7-Maleimide

Reaction Buffer: Phosphate-buffered saline (PBS) or other amine-free and thiol-free buffer,
pH 6.5-7.5[12]

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

(Optional) Reducing agent: Tris(2-carboxyethyl)phosphine (TCEP)[14]

Purification column (e.g., size-exclusion chromatography)[12][15]
Procedure:

e Protein Preparation:

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.interchim.fr/ft/4/48198A.pdf
https://vectorlabs.com/products/biotin-peg3-maleimide/?print-products=pdf
https://tools.thermofisher.com/content/sfs/manuals/MAN0016363_2160748_EZ_Link_Maleimide_PEG2_Biotin_UG.pdf
https://www.interchim.fr/ft/4/48198A.pdf
https://www.benchchem.com/product/b12369226/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-biotin-peg7-maleimide-structure-properties-and-applications
https://www.biochempeg.com/product/Biotin-PEG-Mal.html
https://www.lumiprobe.com/p/biotin-aminohexanoic-acid-maleimide
https://biotium.com/tech-tips-protocols/protocol-maleimide-labeling-of-protein-thiols/
https://www.benchchem.com/product/b12369226/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-biotin-peg7-maleimide-structure-properties-and-applications
https://www.benchchem.com/product/b12369226/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-biotin-peg7-maleimide-structure-properties-and-applications
https://www.benchchem.com/product/b12369226/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-biotin-peg7-maleimide-structure-properties-and-applications
https://www.apexbt.com/downloader/document/A8006/Protocol.pdf
https://www.benchchem.com/product/b12369226/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-biotin-peg7-maleimide-structure-properties-and-applications
https://biotium.com/tech-tips-protocols/protocol-maleimide-labeling-of-protein-thiols/
http://tools.thermofisher.com/content/sfs/manuals/MAN0011502_EZ_MaleimidePEG_SolidPhaseBiotiny_Prepak_UG.pdf
https://biotium.com/tech-tips-protocols/protocol-maleimide-labeling-of-protein-thiols/
https://www.dojindo.com/ASIA/products/B592/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Dissolve the protein in the reaction buffer to a concentration of 1-10 mg/mL.[16]

o If the protein's sulfhydryl groups are oxidized (forming disulfide bonds), they must first be
reduced. Add a 10-fold molar excess of TCEP to the protein solution and incubate for 30
minutes at room temperature.[12][17] Remove the excess TCEP using a desalting column.
[10]

» Biotin-PEG7-Maleimide Stock Solution Preparation:

o Immediately before use, prepare a 10 mM stock solution of Biotin-PEG7-Maleimide in
anhydrous DMSO or DMF.[12][13]

 Biotinylation Reaction:

o Add a 10- to 20-fold molar excess of the Biotin-PEG7-Maleimide stock solution to the
protein solution.[5][8]

o Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with
gentle stirring.[5][12]

 Purification of the Biotinylated Protein:

o Remove excess, unreacted Biotin-PEG7-Maleimide using a size-exclusion
chromatography column (e.g., Sephadex G-25) or dialysis.[12][15][18]
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Caption: Experimental workflow for protein biotinylation.

Reaction Mechanism: Thiol-Maleimide Ligation

The core of the labeling process is the highly specific reaction between the maleimide group
and a free thiol.
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Caption: Thiol-maleimide conjugation reaction.

Applications in Research and Drug Development

The unique properties of Biotin-PEG7-Maleimide make it a versatile tool in various scientific
disciplines.

e Protein Labeling and Detection: Biotinylated proteins can be easily detected and quantified
using streptavidin- or avidin-conjugated enzymes (e.g., HRP, AP) or fluorophores in
techniques such as ELISA, Western blotting, and flow cytometry.[10][15]

« Affinity Chromatography and Purification: The strong interaction between biotin and
streptavidin allows for the efficient purification of biotinylated molecules and their binding
partners from complex mixtures.[7][19][20]

e Drug Delivery and Antibody-Drug Conjugates (ADCs): The PEG spacer enhances the
pharmacokinetic properties of drug conjugates, while the specific reactivity of the maleimide
group allows for site-specific attachment of drugs to antibodies or other targeting moieties.[1]
[21[71[21]

o Surface Immobilization: Biotin-PEG7-Maleimide can be used to immobilize proteins or other
molecules onto streptavidin-coated surfaces for applications in biosensors and microarrays.
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[21]

Conclusion

Biotin-PEG7-Maleimide is a powerful and versatile reagent for the targeted biotinylation of
thiol-containing molecules. Its well-defined structure, including a hydrophilic PEG7 spacer,
provides researchers with a reliable tool for a wide range of applications, from fundamental
research to the development of novel therapeutics. Understanding its properties and adhering
to optimized experimental protocols are key to successfully leveraging this reagent in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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